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Abstract

1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty alcohol with
the chemical formula C14H300.[1][2] This white, waxy solid is practically insoluble in water but
soluble in organic solvents like diethyl ether and slightly soluble in ethanol.[1][2] With its
emollient properties, 1-Tetradecanol is a common ingredient in cosmetics. Beyond its use in
personal care products, it serves as a crucial intermediate in chemical synthesis and is gaining
attention in pharmaceutical and drug development for its antibacterial and anti-inflammatory
properties.[3][4] This technical guide provides an in-depth overview of the physicochemical
properties, experimental protocols for their determination, and an exploration of the biological
activities and potential mechanisms of action of 1-Tetradecanol.

Physicochemical Properties

The physical and chemical characteristics of 1-Tetradecanol are summarized in the tables
below. These properties are fundamental for its application in various scientific and industrial
fields.

Table 1: General and Physical Properties of 1-
Tetradecanol
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Property Value Reference(s)
CAS Number 112-72-1 [1][5]
Molecular Formula C14H300 [1][5]
Molecular Weight 214.39 g/mol [5][6]
Appearance White crystalline solid, waxy 171

solid, or flakes
Odor Faint fatty or waxy odor [8]
Melting Point 35-39 °C [1][5]
Boiling Point 289 °C (at 1013 hPa) [51[6]
Density 0.823 g/mL at 25 °C [1][5]

Vapor Pressure

<1 hPaat 20 °C

[5]16]

Flash Point >230 °F (>110 °C) [5]
Autoignition Temperature 240 °C [6]
Refractive Index 1.4454 [5]

Table 2: Solubility and Partition Coefficient of 1-

Tetradecanol

Property

Value

Reference(s)

Water Solubility

0.00013 g/L at 23 °C

(practically insoluble)

[5]

Solubility in Organic Solvents

Soluble in diethyl ether, slightly

soluble in ethanol

[1]2]

LogP (Octanol-Water Partition

Coefficient)

6.03

Experimental Protocols for Property Determination
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Standardized methods, such as those provided by the Organisation for Economic Co-operation
and Development (OECD), are crucial for the consistent and reliable determination of chemical
properties.

Melting Point/Melting Range Determination (OECD
Guideline 102)

The melting point of 1-Tetradecanol can be determined using several methods, including the
capillary method, hot-stage apparatus, or differential scanning calorimetry (DSC). The capillary
method is a common and straightforward approach.

Methodology: Capillary Method

Sample Preparation: A small amount of finely powdered 1-Tetradecanol is introduced into a
thin-walled capillary tube, sealed at one end.

e Apparatus: The capillary tube is placed in a heated bath (e.qg., silicone oil) or a metal block
heating apparatus equipped with a calibrated thermometer or a temperature sensor.

» Heating: The temperature is raised at a slow, controlled rate (e.g., 1-2 °C per minute) near
the expected melting point.

o Observation: The temperature at which the substance begins to melt (the first appearance of
liquid) and the temperature at which it becomes completely liquid are recorded as the
melting range.
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Sample Preparation Measurement Result

Powder 1-Tetradecanol l—» Load into Capillary Tube l—» Place in Heating Apparatus l—» Heat at Controlled Rate |—>| Observe Melting |—> Record Melting Range

Apparatus Setup Measurement Result

Heat the Flask |—>| Observe for Boiling and Condensation l—» Record Stable Temperature |—>

Place 1-Tetradecanol in Distillation Flask |—>| Assemble Distillation Apparatus |—>

Column Preparation Elution and Analysis Result

—>| Collect Eluate Fractions |—>| Analyze Concentration (e.g., GC-MS) |—> ‘Water Solubility

Coat Inert Support with 1-Tetradecanol |—> Pack Column with Coated Support |—> Pass Water Through Column
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Interaction with Bacterial Cell

1-Tetradecanol
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Inflammatory Stimulus

e.g., LPS, Pathogens 1-Tetradecanol
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1-Tetradecanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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